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Compound of Interest

Compound Name: AR-C141990 hydrochloride

Cat. No.: B2769621 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling of AR-
C141990 hydrochloride, a potent P2Y2 receptor antagonist. Due to the absence of a

comprehensive Safety Data Sheet (SDS) for this specific compound, the following guidance is

based on general best practices for handling potent pharmaceutical compounds and available

data for AR-C141990 hydrochloride.[1][2][3] It is imperative to supplement this guide with a

thorough risk assessment specific to your laboratory's operational context.

Essential Safety Precautions and Personal
Protective Equipment (PPE)
Given the potent nature of AR-C141990 hydrochloride, stringent adherence to safety

protocols is mandatory to minimize exposure risk. The following table summarizes the

recommended Personal Protective Equipment (PPE) for various laboratory activities involving

this compound.
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Activity
Recommended Personal
Protective Equipment
(PPE)

Rationale

Receiving and Unpacking

- Nitrile Gloves (double-gloving

recommended)- Lab Coat-

Safety Glasses with Side

Shields

To protect against potential

contamination on external

packaging.

Weighing and Aliquoting (Solid

Form)

- Powered Air-Purifying

Respirator (PAPR) or a

certified fume hood/biological

safety cabinet- Disposable

Gown with tight-fitting cuffs-

Double Nitrile Gloves- Safety

Goggles

High risk of aerosol

generation. Engineering

controls are crucial to prevent

inhalation.

Solution Preparation

- Chemical Fume Hood- Lab

Coat or Disposable Gown-

Double Nitrile Gloves- Safety

Goggles or Face Shield

To contain any potential

splashes or generation of

aerosols during dissolution.

Handling of Solutions

- Lab Coat- Nitrile Gloves-

Safety Glasses with Side

Shields

Standard PPE for handling

solutions of potent

compounds.

Spill Cleanup

- Appropriate Respirator

(based on spill size and

potential for aerosolization)-

Chemical-Resistant Gown-

Double Nitrile Gloves- Safety

Goggles and Face Shield-

Chemical-Resistant Shoe

Covers

To ensure full protection during

spill containment and

decontamination procedures.

Waste Disposal

- Lab Coat- Nitrile Gloves-

Safety Glasses with Side

Shields

To protect against accidental

contact with contaminated

waste materials.
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Operational Workflow for Safe Handling
A systematic approach is critical to ensure safety at every stage of handling AR-C141990
hydrochloride. The following workflow diagram outlines the key steps from receipt to disposal.

Preparation Experimental Procedure Post-Experiment Disposal

Receiving and
Verification

Secure and Designated
Storage (-20°C)

Weighing and Aliquoting
(in containment)

Solution Preparation
(in fume hood) Experimental Use Decontamination of

Work Surfaces and Equipment
Waste Segregation
(Solid and Liquid)

Hazardous Waste
Disposal (via certified vendor)
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Safe handling workflow for AR-C141990 hydrochloride.

First Aid Measures in Case of Exposure
Immediate and appropriate action is crucial in the event of accidental exposure. The following

diagram outlines the recommended first aid procedures.

Skin Contact Eye Contact Inhalation Ingestion

Accidental Exposure

cluster_skin cluster_eye cluster_inhalation cluster_ingestion

Immediately remove
contaminated clothing.

Wash skin thoroughly with
soap and water for at least 15 minutes.

Seek medical attention.

Immediately flush eyes with
plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.

Get medical attention immediately.

Move person to fresh air.

Keep comfortable and at rest.

Seek immediate medical attention.

Do NOT induce vomiting.

Rinse mouth with water.

Seek immediate medical attention.

Click to download full resolution via product page

First aid procedures for exposure to AR-C141990 hydrochloride.
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Disposal Plan
All waste materials contaminated with AR-C141990 hydrochloride must be treated as

hazardous waste.[4][5]

Solid Waste: This includes contaminated PPE (gloves, gowns, etc.), disposable labware

(pipette tips, tubes), and any unused solid compound.[1] All solid waste should be collected

in a dedicated, clearly labeled, and sealed hazardous waste container.

Liquid Waste: Unused solutions containing AR-C141990 hydrochloride should be collected

in a separate, sealed, and clearly labeled hazardous waste container. Do not dispose of this

waste down the drain.[1]

Decontamination: All work surfaces and non-disposable equipment should be thoroughly

decontaminated using an appropriate cleaning agent (e.g., a solution of detergent and water,

followed by a solvent rinse if compatible with the materials). All materials used for

decontamination should be disposed of as hazardous waste.

Final Disposal: All hazardous waste must be disposed of through a certified hazardous waste

management vendor in accordance with local, state, and federal regulations.[5][6]

Understanding the Mechanism: P2Y2 Receptor
Signaling Pathway
AR-C141990 hydrochloride is an antagonist of the P2Y2 receptor, a G protein-coupled

receptor (GPCR).[7][8] Understanding its mechanism of action is crucial for comprehending its

biological effects. The following diagram illustrates a simplified P2Y2 receptor signaling

pathway.
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Simplified P2Y2 receptor signaling pathway and the antagonistic action of AR-C141990
hydrochloride.

By adhering to these safety protocols and operational plans, researchers can mitigate the risks

associated with handling the potent compound AR-C141990 hydrochloride, ensuring a safe

and productive research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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